Ethyl 2-ethoxypyridine-4-carboxylate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: ethyl 2-ethoxypyridine-4-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-3-13-9-7-8(5-6-11-9)10(12)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: HAGVYALASRWEBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=CC(=C1)C(=O)OCC

Description

Ethyl 2-ethoxypyridine-4-carboxylate is a pyridine derivative featuring an ethoxy substituent at the 2-position and an ethyl ester group at the 4-position. Its molecular formula is C₁₀H₁₃NO₄, with a molecular weight of 211.22 g/mol. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The ethoxy group at position 2 contributes electron-donating effects, enhancing stability in certain reaction conditions, while the ester moiety facilitates further functionalization.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The compound’s structural analogs include pyridine and pyrimidine derivatives with halogen, hydroxyl, or substituted aryl groups. Key comparisons are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Solubility	Key Applications
Ethyl 2-ethoxypyridine-4-carboxylate	Ethoxy (2), Ethyl ester (4)	C₁₀H₁₃NO₄	211.22	Moderate in organic solvents	Pharmaceutical intermediates
Ethyl 2-Chloro-4-Iodopyridine-3-Carboxylate	Chloro (2), Iodo (4)	C₈H₇ClINO₂	327.51	Low in water; soluble in DMSO	Cross-coupling reactions
Ethyl 2-Hydroxypyrimidine-4-carboxylate	Hydroxyl (2)	C₇H₈N₂O₄	184.15	High in polar solvents	Agrochemical synthesis
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Chloro (2), Methyl (6)	C₆H₅ClN₂O₂	176.57	Low in organic solvents	Chemical building blocks